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Compound of Interest

2-Aminoisonicotinic acid
Compound Name:

hydrochloride
CAS No.: 1185560-43-3
Cat. No.: B1371605

Get Quote

\ J

Status: Active Topic: Salt Screen & Optimization Molecule Class: Amphoteric Pyridine
Derivative Key Challenge: Zwitterionic lattice stability, narrow

window, disproportionation risk.

Core Technical Analysis: The "Zwitterion Trap"

Before troubleshooting, you must understand why 2-AINA is failing in your standard screens.

The Mechanism: 2-Aminoisonicotinic acid exists primarily as a zwitterion in the solid state. The
proton moves from the carboxylic acid (Position 4) to the pyridine ring nitrogen (Position 1).[1]

o Acidic Site (

): Carboxylic acid.[1]

¢ Basic Site (
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): Pyridine Nitrogen (enhanced by the 2-amino electron donation, but suppressed by the 4-
carboxyl withdrawal).

The Consequence: The zwitterionic crystal lattice is held together by strong electrostatic forces
(high melting point >300°C, low solubility). To form a salt, you must overcome this lattice
energy. Weak acids or bases will fail because they cannot compete with the internal zwitterionic
bond.

Troubleshooting Guide (Q&A Format)

Issue 1: "l tried standard acids (Fumaric, Tartaric), but I
keep recovering the free base."

Diagnosis: Insufficient

driving force. Technical Explanation: For a stable salt, the difference between the drug's

and the counter-ion's

(

) should ideally be
(and preferably
).[2]
e The basic nitrogen of 2-AINA has a
of approx. 3.5.
e Fumaric Acid (
):
.[1][3] Result: Unstable complex or no reaction.

e Tartaric Acid (
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[1][3] Result: Failure.

Solution: Switch to Class 1 Strong Acids (Sulfonic acids or Mineral acids).[1] You need an acid
with a

Recommended Counter-ion Panel: | Counter-ion |

(Est.)[1] | Risk Profile | | :--- | :--- | :--- | :--- | | Methanesulfonic Acid (Mesylate) | -1.9 | ~5.4 |
Low. Excellent solubility; forms stable salts.[1] | | Hydrochloric Acid (HCI) | -6.0 | ~9.5 | Medium.
Volatility risk; common ion effect in vivo.[1] | | p-Toluenesulfonic Acid (Tosylate) | -1.3 | ~4.8 |
Low. Good crystallinity; UV active (easy detection).[1] | | Sulfuric Acid (Sulfate) | -3.0 | ~6.5 |
High. Hygroscopicity risk; often forms hydrates.[1] |

Issue 2: "My reaction mixture turns into a sticky oil/gum
instead of crystals."

Diagnosis: "Oiling Out" due to high supersaturation or solvent impurity. Technical Explanation:
2-AINA salts are highly polar.[1] In non-polar solvents (DCM, Hexane), they phase separate
into an amorphous oil (liquid-liquid phase separation) rather than crystallizing.

Corrective Protocol: The "Antisolvent Cycling" Method Do not simply evaporate the solvent.[1]
Use this thermodynamic control loop:

» Dissolution: Dissolve free base in a polar protic solvent (Methanol or Water/Ethanol 10:90).
o Acid Addition: Add 1.05 equivalents of acid (e.g., Methanesulfonic acid).
o Seeding:Crucial Step. If you lack seeds, scratch the glass or use a sonication burst.

¢ Antisolvent Addition: Slowly add a polar aprotic solvent (Acetone or IPA).[1] Avoid non-polar
antisolvents like Hexane initially.

o Temperature Cycling: Cycle between 5°C and 40°C. This ripens the oil droplets into crystals
(Ostwald Ripening).[1]
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Issue 3: "The salt forms, but turns back into the free
base in water."[1]

Diagnosis: Disproportionation driven by

.[4] Technical Explanation: When a salt of a weak base (like 2-AINA) is dissolved in water, it
creates an acidic microenvironment.[1] If the solution pH drops below the

(the pH where salt solubility = free base solubility), the salt is stable.[1][2] However, if the salt is
too soluble, the high concentration pushes the equilibrium back toward the insoluble
zwitterionic free base.

The Fix:
o Avoid Water for Isolation: Wash filter cakes with anhydrous Acetone or IPA, not water.

o Excess Acid: Ensure a slight excess of acid (1.1 eq) during crystallization to suppress the pH
below the disproportionation point.

e Solid State Stability: Store in a desiccator. Moisture uptake can trigger disproportionation in
the solid state (solution-mediated transformation in adsorbed water layers).[1]

Visualized Protocols
A. Counter-ion Selection Logic

This decision tree guides your selection based on the specific amphoteric nature of 2-AINA.[1]
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Start: 2-AINA Salt Screen

Analyze Basic pKa (~3.5)
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(HCI, Mesylate, Tosylate)

(Fumaric, Tartaric, Citric)
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I

If absorbs >2% water \|f stable

High Hygroscopicity? Stable Crystalline Form

(e.g., Sulfate) (Target: Mesylate/Tosylate)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting counter-ions for 2-Aminoisonicotinic acid, prioritizing
strong acids to overcome the zwitterionic lattice.

B. "Oiling Out" Mitigation Workflow

Use this workflow when the reaction yields a gum/oil.[1]
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1. Dissolve Free Base 2. Add Strong Acid st
(Methanol/Ethanol) (1.05 eq) Oiling Out / Gumming
4. Add Antisolvent 5. Temp Cycling 6. Isolate & Dry
(Acetone/IPA) (5°C <->40°C) (Vac Oven, 40°C)

3. Observation:

\ 4

Click to download full resolution via product page

Figure 2: Step-by-step thermodynamic control loop to resolve oiling out issues during salt
formation.

Experimental Protocol: Mesylate Salt Formation

Based on standard optimization for amphoteric pyridines.
Objective: Isolate the Monomesylate salt of 2-Aminoisonicotinic acid.

e Preparation: Suspend 1.0 g (7.24 mmol) of 2-Aminoisonicotinic acid in 10 mL of Methanol
(HPLC grade).

o Note: It will likely be a slurry, not a solution.
e Acid Addition: Slowly add 0.52 mL (8.0 mmol, 1.1 eq) of Methanesulfonic acid (>99%).

o Observation: The slurry should clear as the salt forms and dissolves. If not, heat to 50°C.
o Crystallization:

o Cool to Room Temperature (RT).

o Add Ethyl Acetate or Acetone dropwise until slight turbidity persists (cloud point).

o Stir at RT for 2 hours. If oil forms, reheat to 50°C and cool slower (10°C/hour).
« |solation: Filter the white precipitate under nitrogen/vacuum.

¢ Washing: Wash the cake with 2 mL of cold Acetone/Methanol (9:1). Do not wash with water.
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Drying: Dry in a vacuum oven at 45°C for 12 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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